Cas no 586337-04-4 (Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate
• CAS No: 586337-04-4
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• MDL: MFCD05227913
• CID: 4784613
• Update Time: 2025-11-01

Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate
• BB 0249900
• 4,6-Difluoro-3-formyl-1H-indole-2-carboxylic acid ethyl ester

• MDL： MFCD05227913
• Inchi： 1S/C12H9F2NO3/c1-2-18-12(17)11-7(5-16)10-8(14)3-6(13)4-9(10)15-11/h3-5,15H,2H2,1H3
• InChI Key： BGMZIYAEHSNOIG-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(C=O)=C(C(=O)OCC)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 2.3
• Topological Polar Surface Area: 59.2

Additional information on Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate

Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 586337-04-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 586337-04-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its 1H-indole core structure adorned with fluoro and formyl substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The presence of difluoro groups at the 4 and 6 positions of the indole ring imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for medicinal chemists. The formyl group at the 3-position further enhances its reactivity, allowing for diverse functionalization strategies. These attributes have positioned Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate as a valuable building block in the construction of novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds exhibit potent effects against various diseases, including cancer, inflammation, and infectious disorders. The introduction of fluoro substituents into these molecules has been particularly noteworthy, as fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic profiles.

The formyl group in Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate is particularly noteworthy for its ability to participate in condensation reactions with amines and hydrazines, yielding Schiff bases and hydrazones, respectively. These derivatives have shown promise in preclinical studies as inhibitors of enzymes such as kinases and cytochrome P450 oxidases. Moreover, the fluoro-substituted indole core has been explored in the development of antiviral and antibacterial agents, where the electron-withdrawing nature of fluorine enhances binding interactions with biological targets.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl and heteroaryl groups at various positions of the indole ring. These reactions have been instrumental in generating libraries of structurally diverse compounds for high-throughput screening.

The pharmaceutical industry has also leveraged computational chemistry and machine learning algorithms to optimize synthetic routes and predict biological activities. By integrating these tools with traditional experimental approaches, researchers can accelerate the discovery process and identify lead compounds more efficiently. Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate has emerged as a key intermediate in several virtual screening campaigns aimed at identifying novel therapeutics for unmet medical needs.

In conclusion, Ethyl 4,6-difluoro-3-formyl-1H-indole-2-carboxylate represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of reactive sites and electronic properties makes it an indispensable tool for medicinal chemists seeking to design next-generation drugs. As research continues to uncover new applications for this compound, its significance in modern drug discovery is likely to grow even further.